1-(2-Azidoethyl)piperidine
Overview
Description
1-(2-Azidoethyl)piperidine is a compound with the molecular formula C7H14N4 . It is a derivative of piperidine, an organic compound that consists of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–) .
Molecular Structure Analysis
The molecular structure of 1-(2-Azidoethyl)piperidine consists of a piperidine ring with an azidoethyl group attached. The molecular weight of the compound is 154.217 .Scientific Research Applications
Pharmaceutical Industry
Piperidines play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . They are among the most important synthetic fragments for designing drugs .
Anticancer Applications
Piperidine derivatives are being utilized in different ways as anticancer agents . Several piperidine alkaloids isolated from natural herbs were found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .
Antiviral Applications
Piperidine derivatives also have applications as antiviral agents . They can be used in the treatment of various viral diseases.
Antimalarial Applications
Piperidine derivatives are used in the treatment of malaria . They have shown effectiveness in inhibiting the growth of the malaria parasite.
Antimicrobial and Antifungal Applications
Piperidine derivatives have been used as antimicrobial and antifungal agents . They can inhibit the growth of various bacteria and fungi.
Antihypertensive Applications
Piperidine derivatives can be used as antihypertensive agents . They can help in controlling high blood pressure.
Analgesic and Anti-inflammatory Applications
Piperidine derivatives have been used as analgesics and anti-inflammatory agents . They can help in relieving pain and reducing inflammation.
Anti-Alzheimer’s Applications
Specific applications include donepezil for Alzheimer’s therapy . Piperidine derivatives have shown potential in the treatment of Alzheimer’s disease.
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the study and development of piperidine derivatives, including 1-(2-Azidoethyl)piperidine, may continue to be a significant area of research in the future.
Mechanism of Action
Target of Action
1-(2-Azidoethyl)piperidine is a derivative of piperidine, a six-membered heterocyclic system that plays a pivotal role in the production of drugs . Piperidine derivatives, including 1-(2-Azidoethyl)piperidine, have been observed to have therapeutic properties, including anticancer potential . They act as potential clinical agents against cancers such as breast cancer, prostate cancer, colon cancer, lung cancer, and ovarian cancer .
Mode of Action
It is known that piperidine derivatives can regulate several crucial signaling pathways essential for the establishment of cancers such as stat-3, nf-κb, pi3k/akt, jnk/p38-mapk, tgf-ß/smad, smac/diablo, p-ib, etc . These compounds can activate or inhibit these pathways, leading to changes in cellular processes and potentially inhibiting cancer growth .
Biochemical Pathways
1-(2-Azidoethyl)piperidine, like other piperidine derivatives, can affect various biochemical pathways. As mentioned earlier, they can regulate several crucial signaling pathways essential for the establishment of cancers . The regulation of these pathways can lead to downstream effects that inhibit cancer growth.
Pharmacokinetics
Piperine, another piperidine derivative, has been observed to enhance bioavailability when co-administered with certain antibiotics . This suggests that 1-(2-Azidoethyl)piperidine may also have properties that affect its bioavailability.
Result of Action
The result of the action of 1-(2-Azidoethyl)piperidine is likely to be dependent on its mode of action and the biochemical pathways it affects. Given its potential anticancer properties, it may result in the inhibition of cancer cell growth and proliferation .
properties
IUPAC Name |
1-(2-azidoethyl)piperidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N4/c8-10-9-4-7-11-5-2-1-3-6-11/h1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIWJLIGHIIHUGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50371914 | |
Record name | 1-(2-azidoethyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50371914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Azidoethyl)piperidine | |
CAS RN |
138373-73-6 | |
Record name | 1-(2-azidoethyl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50371914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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